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This document provides detailed application notes and protocols for the 2',3'-cGAMP ELISA

(Enzyme-Linked Immunosorbent Assay) kit, a critical tool for researchers, scientists, and drug

development professionals investigating the cGAS-STING signaling pathway. The kit offers a

robust and sensitive method for the quantitative determination of 2',3'-cyclic Guanosine

Monophosphate-Adenosine Monophosphate (2',3'-cGAMP) in various biological samples.

Introduction to 2',3'-cGAMP and its Significance
2',3'-cGAMP is a pivotal second messenger in the innate immune system.[1] It is synthesized

by cyclic GMP-AMP synthase (cGAS), which acts as a cytosolic DNA sensor.[2] Upon detection

of double-stranded DNA (dsDNA) in the cytoplasm—a hallmark of viral or bacterial infection, as

well as cellular damage—cGAS catalyzes the formation of 2',3'-cGAMP from ATP and GTP.

This cyclic dinucleotide then binds to and activates the Stimulator of Interferon Genes (STING),

an endoplasmic reticulum-resident protein.[1] Activation of STING initiates a signaling cascade,

leading to the production of type I interferons and other inflammatory cytokines, which are

crucial for orchestrating an effective immune response. Given its central role, the cGAS-STING
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pathway is a key target for therapeutic intervention in various diseases, including cancer,

autoimmune disorders, and infectious diseases.

Principle of the 2',3'-cGAMP ELISA Kit
The 2',3'-cGAMP ELISA kit is a competitive immunoassay designed for the quantitative

measurement of 2',3'-cGAMP in a variety of samples such as cell lysates, tissue extracts, and

plasma.[1][2] The assay is based on the competition between 2',3'-cGAMP in the sample and a

fixed amount of horseradish peroxidase (HRP)-labeled 2',3'-cGAMP for a limited number of

binding sites on a 2',3'-cGAMP-specific antibody.

The microplate wells are pre-coated with an antibody that captures the 2',3'-cGAMP-specific

antibody. During the incubation, the 2',3'-cGAMP from the sample and the HRP-conjugated

2',3'-cGAMP are added to the wells. The amount of HRP-conjugate that binds to the antibody

is inversely proportional to the concentration of 2',3'-cGAMP in the sample. After a washing

step to remove unbound components, a substrate solution is added, which develops a color in

the presence of HRP. The reaction is then stopped, and the optical density is measured at 450

nm. The concentration of 2',3'-cGAMP in the unknown samples is determined by comparing

their absorbance to a standard curve generated from known concentrations of 2',3'-cGAMP.

Applications in Research and Drug Development
The quantification of 2',3'-cGAMP is essential for a wide range of research and drug

development activities:

Innate Immunity Research: Studying the activation of the cGAS-STING pathway in response

to pathogens and cellular stress.

Oncology and Immuno-Oncology: Investigating the role of the cGAS-STING pathway in anti-

tumor immunity and developing novel cancer immunotherapies. STING agonists, including

2',3'-cGAMP analogs, are being explored as adjuvants to enhance the efficacy of cancer

treatments.

Autoimmune Disease Research: Understanding the contribution of aberrant cGAS-STING

activation to the pathogenesis of autoimmune and inflammatory diseases.
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Vaccine Development: Utilizing 2',3'-cGAMP and its derivatives as potent adjuvants to

enhance vaccine immunogenicity.

Drug Discovery and Development: Screening for and characterizing small molecule inhibitors

or activators of the cGAS-STING pathway.

Data Presentation
Table 1: Typical 2',3'-cGAMP ELISA Kit Performance
Characteristics

Parameter Value Reference

Assay Type Competitive ELISA [1][2]

Sample Types

Cell Lysates, Tissue Extracts,

Tissue Culture Media, EDTA

Plasma

[1][2]

Sensitivity 0.048 pmol/mL [1]

Assay Range 0.08 - 20 pmol/mL [2]

Intra-assay CV < 10%

Inter-assay CV < 15%

Incubation Time 2 hours [1]

Detection Colorimetric (450 nm) [1][2]

Table 2: Example Standard Curve Data
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Standard Concentration
(pmol/mL)

Average Optical Density
(450 nm)

% B/B0

20 0.150 7.5%

8 0.280 14.0%

3.2 0.550 27.5%

1.28 0.950 47.5%

0.512 1.450 72.5%

0.205 1.750 87.5%

0.082 1.900 95.0%

0 (B0) 2.000 100.0%

Note: Data presented are for illustrative purposes only. A new standard curve must be

generated for each assay.

Experimental Protocols
Preparation of Reagents

Wash Buffer: Dilute the concentrated wash buffer with deionized water to the final working

concentration as specified in the kit manual.

Standard Curve Preparation: Prepare a serial dilution of the 2',3'-cGAMP standard in the

provided assay buffer. A typical standard curve may range from 0.08 to 20 pmol/mL.[2]

Sample Preparation:

Cell Lysates:

Culture cells to the desired density.

Wash cells with cold phosphate-buffered saline (PBS).

Lyse the cells using a suitable lysis buffer (e.g., M-PER™ or T-PER™ reagents) on ice.
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Centrifuge the lysate at ≥600 x g for 15 minutes at 4°C to pellet cell debris.[3]

Collect the supernatant for use in the assay. Samples may require dilution in the assay

buffer.

Tissue Extracts:

Flash-freeze tissue samples in liquid nitrogen and store at -80°C.

Grind the frozen tissue to a fine powder under liquid nitrogen.

Homogenize the powdered tissue in a suitable lysis buffer on ice.

Centrifuge the homogenate at ≥600 x g for 15 minutes at 4°C.

Collect the supernatant for the assay. Dilution in assay buffer may be necessary.

EDTA Plasma:

Collect blood in tubes containing EDTA.

Centrifuge at 1,000 x g for 15 minutes at 4°C.

Collect the plasma supernatant.

Samples should be diluted at least 1:5 in the provided assay buffer before use.[3]

ELISA Assay Protocol
Add Samples and Standards: Pipette 50 µL of standards and diluted samples into the

appropriate wells of the microplate.

Add 2',3'-cGAMP-HRP Conjugate: Add 25 µL of the 2',3'-cGAMP-HRP conjugate to each

well.

Add Antibody: Add 25 µL of the 2',3'-cGAMP antibody to each well (except for the non-

specific binding wells).

Incubate: Cover the plate and incubate for 2 hours at room temperature on a plate shaker.[1]
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Wash: Aspirate the contents of the wells and wash each well four times with 300 µL of diluted

wash buffer.

Add Substrate: Add 100 µL of the TMB substrate solution to each well and incubate for 30

minutes at room temperature in the dark.

Stop Reaction: Add 50 µL of the stop solution to each well. The color will change from blue to

yellow.

Read Plate: Measure the absorbance at 450 nm using a microplate reader within 10 minutes

of adding the stop solution.

Data Analysis
Calculate Average Absorbance: Calculate the average absorbance for each set of replicate

standards, controls, and samples.

Generate Standard Curve: Plot the average absorbance for each standard on the y-axis

against the corresponding 2',3'-cGAMP concentration on the x-axis. A four-parameter logistic

curve fit is recommended.

Determine Sample Concentrations: Use the standard curve to determine the concentration of

2',3'-cGAMP in each sample. Remember to account for any sample dilutions.

Mandatory Visualizations
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2',3'-cGAMP Competitive ELISA Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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